Methyl (Z)-2-amino-alpha-(methoxyimino)thiazol-4-acetate

• Molecular Formula: C7H9N3O3S
• Molecular Weight: 215.23 g/mol
• IUPAC Name: methyl (2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetate
• InChI: InChI=1S/C7H9N3O3S/c1-12-6(11)5(10-13-2)4-3-14-7(8)9-4/h3H,1-2H3,(H2,8,9)/b10-5+
• InChI Key: MJAIDGPTIFCPGD-BJMVGYQFSA-N
• Isomeric SMILES: COC(=O)/C(=N/OC)/C1=CSC(=N1)N
• SMILES: COC(=O)C(=NOC)C1=CSC(=N1)N
• synonyms: 2-(2-Amino-4-thiazolyl)-(Z)-2-methoxyiminoacetic Acid Methyl Ester; Thiazoximic Acid Methyl Ester; syn-2-(2-Aminothiazol-4-yl)-2-methoxyiminoacetic Acid Methyl Ester; syn-Thiazoximic Acid Methyl Ester
• CAS No.: 65243-09-6

Description

Methyl (Z)-2-amino-alpha-(methoxyimino)thiazol-4-acetate, also known as MAMTA, is a synthetic compound used in a variety of scientific research applications. It is a member of the thiazole family, which is a group of heterocyclic compounds containing four nitrogen atoms. MAMTA has a unique structure that makes it ideal for a variety of laboratory experiments. In

Scientific Research Applications

Antibiotic Synthesis

• The compound serves as a crucial intermediate in the production of the fourth generation of cephalosporin antibiotics. Through a series of reactions including nitrosation, methylation, bromination, and cyclization, it contributes significantly to antibiotic synthesis, showcasing its importance in medical applications (Tatsuta et al., 1994).

Solubility Characteristics

• Research on the solubility of similar derivatives in various solvents has been conducted to understand their physical properties better. This information is vital for designing pharmaceutical formulations and ensuring the effective delivery of the active pharmaceutical ingredients (Song et al., 2010).

Fungicidal and Antibacterial Applications

• Derivatives of Methyl (Z)-2-amino-alpha-(methoxyimino)thiazol-4-acetate have shown potential fungicidal activities, suggesting their use in agricultural applications to protect crops against fungal pathogens. This application is particularly relevant for derivatives exhibiting activity against Fusarium graminearum and F.solani at certain concentrations (Zhou Wen-ming, 2011).

• Additionally, novel derivatives incorporating this compound have been synthesized, displaying moderate antibacterial activities against various bacterial strains, highlighting their potential in developing new antibacterial agents (Ma Xi-han, 2011).

Safety and Hazards

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